3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one

• Molecular Formula: C17H12Br2O3
• Molecular Weight: 424.1 g/mol
• IUPAC Name: 3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C17H12Br2O3/c1-10-4-2-3-5-11(10)6-7-15(20)13-8-12(18)9-14(19)17(22)16(13)21/h2-9H,1H3,(H,21,22)/b7-6+
• InChI Key: IAKJUULSBLYLQT-VOTSOKGWSA-N
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C(=O)C2=CC(=CC(=C(C2=O)O)Br)Br
• SMILES: CC1=CC=CC=C1C=CC(=O)C2=CC(=CC(=C(C2=O)O)Br)Br

Description

3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one is a chemical compound that has been synthesized and studied extensively in recent years. This compound has shown promising results in various scientific research applications, including its potential use as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one is not fully understood. However, studies have suggested that this compound may exert its anti-inflammatory, anti-cancer, and neuroprotective effects through multiple mechanisms, including the inhibition of NF-κB signaling, the activation of AMPK signaling, and the modulation of oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one can have various biochemical and physiological effects, including the reduction of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the reduction of oxidative stress and inflammation in the brain. Furthermore, this compound has been shown to have low toxicity in animal models, suggesting its potential as a safe therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one in lab experiments is its potential as a safe and effective therapeutic agent. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Furthermore, studies can be conducted to optimize the synthesis method of this compound and improve its efficacy and safety.

Synthesis Methods

The synthesis of 3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one involves the reaction of 2,4,6-tribromo-3-hydroxyphenyl ketone with 3-(2-methylphenyl)acrylic acid in the presence of a base. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

3,5-dibromo-2-hydroxy-7-[(E)-3-(2-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one has shown potential in various scientific research applications, including its use as an anti-inflammatory agent, an anti-cancer agent, and a neuroprotective agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.